Cas no 2229240-06-4 (2-(2-chloro-4-methylphenyl)-1-methylpiperazine)

• Product Name: 2-(2-chloro-4-methylphenyl)-1-methylpiperazine
• CAS No: 2229240-06-4
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6024150
• PubChem ID: 165635838
• Update Time: 2025-06-10

2-(2-chloro-4-methylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methylphenyl)-1-methylpiperazine
• EN300-1993023
• 2229240-06-4

• Inchi： 1S/C12H17ClN2/c1-9-3-4-10(11(13)7-9)12-8-14-5-6-15(12)2/h3-4,7,12,14H,5-6,8H2,1-2H3
• InChI Key： RHWPNQDCEANGCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1CNCCN1C

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(2-chloro-4-methylphenyl)-1-methylpiperazine

Introduction to 2-(2-chloro-4-methylphenyl)-1-methylpiperazine (CAS No. 2229240-06-4)

2-(2-chloro-4-methylphenyl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2229240-06-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both chloro and methyl substituents on the aromatic ring, coupled with the piperazine moiety, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure, characterized by a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a methyl group, creates a favorable environment for interactions with biological targets. This structural motif is reminiscent of many pharmacologically active molecules, suggesting that 2-(2-chloro-4-methylphenyl)-1-methylpiperazine may possess properties conducive to drug-like characteristics such as solubility, metabolic stability, and binding affinity. These attributes are crucial for evaluating its suitability as a lead compound in drug discovery initiatives.

In recent years, there has been growing interest in piperazine derivatives due to their diverse biological activities. Piperazines are known for their role as pharmacophores in various therapeutic classes, including antipsychotics, antidepressants, and antihistamines. The specific substitution pattern in 2-(2-chloro-4-methylphenyl)-1-methylpiperazine positions it as a promising candidate for further investigation into potential therapeutic applications. Researchers have been exploring its interactions with various enzymes and receptors, aiming to uncover new mechanisms of action that could lead to innovative treatments for neurological and cardiovascular disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The versatility of the piperazine core allows for modifications at multiple sites, enabling chemists to tailor the properties of the final product to specific biological needs. This flexibility has made 2-(2-chloro-4-methylphenyl)-1-methylpiperazine a subject of interest in synthetic chemistry circles, where novel methodologies for constructing complex scaffolds are continually being developed.

The chemical environment surrounding the piperazine nitrogen atom is particularly noteworthy. The nitrogen can engage in hydrogen bonding interactions, which are critical for binding to biological targets. Additionally, the electron-withdrawing nature of the chloro substituent can influence electronic distributions across the molecule, affecting its reactivity and binding affinity. These features make 2-(2-chloro-4-methylphenyl)-1-methylpiperazine an intriguing subject for computational studies aimed at predicting its behavior in biological systems.

Recent advancements in computational chemistry have enabled more accurate modeling of molecular interactions. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 2-(2-chloro-4-methylphenyl)-1-methylpiperazine might interact with proteins and other biomolecules. These studies have begun to reveal potential binding pockets and interaction modes that could guide the design of next-generation derivatives with enhanced efficacy and selectivity.

The synthesis of 2-(2-chloro-4-methylphenyl)-1-methylpiperazine has also seen notable developments. Chemists have reported efficient synthetic routes that minimize side reactions and maximize yield. These improvements are essential for scaling up production and conducting large-scale screening programs. The availability of high-quality starting materials and well-established synthetic protocols has facilitated rapid progress in exploring this compound's potential.

In addition to its pharmaceutical applications, 2-(2-chloro-4-methylphenyl)-1-methylpiperazine has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For instance, its ability to form hydrogen bonds could be exploited to create materials with enhanced adhesion or stability under various conditions.

The future direction of research on 2-(2-chloro-4-methylphenyl)-1-methylpiperazine appears promising. Ongoing studies are focused on expanding its chemical space through combinatorial chemistry approaches, which allow for the rapid generation of libraries of derivatives. By systematically varying substituents on the aromatic ring and the piperazine moiety, researchers aim to identify compounds with optimized pharmacological profiles.

Ethical considerations are also integral to this line of research. As with any compound with potential therapeutic applications, ensuring safety and efficacy through rigorous preclinical testing is paramount. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory findings into viable therapeutic options.

In conclusion, 2-(2-chloro-4-methylphenyl)-1-methylpiperazine (CAS No. 2229240-06-4) represents a fascinating molecule with diverse potential applications across pharmaceuticals and materials science. Its unique structural features have positioned it as a valuable scaffold for further exploration, driving innovation in drug discovery and material design alike.